Cas no 184646-96-6 (1H-Pyrrole-2-carboxylicacid, 4-fluoro-3,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 4-fluoro-3,5-dimethyl-
• CAS No: 184646-96-6
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 114344
• PubChem ID: 45090645
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxylicacid, 4-fluoro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-fluoro-3,5-dimethyl-
• 4-fluoro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylicacid,4-fluoro-3,5-dimethyl-(9CI)
• DTXSID70666677
• 184646-96-6
• AKOS006309701

• Inchi： 1S/C7H8FNO2/c1-3-5(8)4(2)9-6(3)7(10)11/h9H,1-2H3,(H,10,11)
• InChI Key： SVUFTSBSMGLLRI-UHFFFAOYSA-N
• SMILES： FC1=C(C)NC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 157.05394
• Monoisotopic Mass: 157.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids